1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C21H21FN4O3
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 1-(4-fluoro-1H-indazol-3-yl)-N-[2-(2-methoxyphenyl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H21FN4O3/c1-29-17-8-3-2-5-13(17)9-10-23-21(28)14-11-18(27)26(12-14)20-19-15(22)6-4-7-16(19)24-25-20/h2-8,14H,9-12H2,1H3,(H,23,28)(H,24,25)
• InChI Key: NYRRHWPHFQNLOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2CC(=O)N(C2)C3=NNC4=C3C(=CC=C4)F

Description

1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide is a pyrrolidinecarboxamide derivative characterized by three distinct structural motifs:

• 5-Oxo-pyrrolidine ring: A five-membered lactam ring that introduces rigidity and hydrogen-bond acceptor properties.
• 2-Methoxyphenethyl carboxamide side chain: A phenethyl group with a methoxy substituent at position 2, influencing lipophilicity and steric bulk.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally analogous pyrrolidinecarboxamide derivatives, focusing on substituent variations, molecular weights, and physicochemical implications.

Compound Name	Core Structure	Substituent R1	Substituent R2	Molecular Weight (g/mol)	Key Differentiators	Reference
Target Compound : 1-(4-fluoro-1H-indazol-3-yl)-N-(2-methoxyphenethyl)-5-oxo-3-pyrrolidinecarboxamide	Pyrrolidinecarboxamide	4-Fluoro-1H-indazol-3-yl	2-Methoxyphenethyl	~373.39 (calculated)	Unique indazole core; 2-methoxy orientation on phenethyl chain.	-
1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxo-3-pyrrolidinecarboxamide	Pyrrolidinecarboxamide	4-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	313.32	Thiadiazole substituent enhances hydrogen-bonding potential.
1-(4-Methoxyphenyl)-N-(1-naphthyl)-5-oxo-3-pyrrolidinecarboxamide	Pyrrolidinecarboxamide	4-Methoxyphenyl	1-Naphthyl	360.41	Naphthyl group increases aromatic stacking potential; lacks fluorine.
N-(2,5-Dimethylphenyl)-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide	Pyrrolidinecarboxamide	4-Isopropylphenyl	2,5-Dimethylphenyl	350.45	Branched isopropyl and dimethyl groups enhance lipophilicity.
1-(4-Chlorophenyl)-N-(3-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide	Pyrrolidinecarboxamide	4-Chlorophenyl	3-Methylphenyl	328.79	Chlorine substituent vs. fluorine; methylphenyl offers steric hindrance.

Key Structural and Functional Insights:

Core Heterocycle Variations: The indazole core in the target compound (vs. phenyl or naphthyl in others) provides a fused bicyclic system with enhanced π-π stacking and hydrogen-bonding capabilities due to the fluorine atom .

Substituent Effects :

• Fluorine vs. Chlorine : Fluorine’s smaller size and higher electronegativity (target vs. ) may improve membrane permeability and reduce metabolic degradation.
• Methoxy Positioning : The 2-methoxy group on the phenethyl chain (target) vs. 4-methoxy in alters steric interactions and electronic distribution.

Physicochemical Properties :

• Compounds with branched alkyl groups (e.g., isopropyl in ) exhibit higher lipophilicity, which may enhance blood-brain barrier penetration but reduce solubility.
• Aromatic bulk (e.g., naphthyl in ) increases molecular weight and may limit bioavailability compared to smaller substituents like thiadiazole.

Research Findings and Implications

• Pharmacological Potential: Fluorinated pyrrolidinecarboxamides (target, ) are often explored as kinase inhibitors or GPCR modulators due to their balanced polarity and rigidity.
• Unresolved Questions : Direct comparisons of binding affinity or metabolic stability are absent in the provided evidence, necessitating further experimental validation.